Cas no 1214350-57-8 (2-(3-fluorophenyl)-4-nitrobenzoic acid)

• Product Name: 2-(3-fluorophenyl)-4-nitrobenzoic acid
• CAS No: 1214350-57-8
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD14700001
• CID: 2617590
• PubChem ID: 46313076
• Update Time: 2025-04-21

2-(3-fluorophenyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-4-nitrobenzoic acid
• MFCD14700001
• 1214350-57-8
• DTXSID30673403
• 2-(3-Fluorophenyl)-4-nitrobenzoic acid, 95%
• 3'-Fluoro-5-nitro[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD14700001
• Inchi： 1S/C13H8FNO4/c14-9-3-1-2-8(6-9)12-7-10(15(18)19)4-5-11(12)13(16)17/h1-7H,(H,16,17)
• InChI Key： SJFLFVDTEHNFAF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų